4,6-DICHLORO-3-[(1E)-3-OXO-3-(PHENYLAMINO)-1-PROPENYL]-1H-INDOLE-2-CARBOXYLIC ACID SODIUM SALT
4,6-DICHLORO-3-[(1E)-3-OXO-3-(PHENYLAMINO)-1-PROPENYL]-1H-INDOLE-2-CARBOXYLIC ACID SODIUM SALT
Highly potent and selective non-competitive antagonist acting at the strychnine-insensitive glycine binding site of the NMDA receptor-channel complex (Kd = 0.8 nM). Gavestinel displays > 1000-fold selectivity over NMDA, AMPA and kainate binding sites and is orally bioavailable and active in vivo.
3-(3-anilino-3-oxoprop-1-enyl)-4,6-dichloro-1H-indole-2-carboxylic acid is an indolyl carboxylic acid.
3-(3-anilino-3-oxoprop-1-enyl)-4,6-dichloro-1H-indole-2-carboxylic acid is an indolyl carboxylic acid.
Brand Name:
Vulcanchem
CAS No.:
153436-22-7
VCID:
VC0117479
InChI:
InChI=1S/C18H12Cl2N2O3/c19-10-8-13(20)16-12(17(18(24)25)22-14(16)9-10)6-7-15(23)21-11-4-2-1-3-5-11/h1-9,22H,(H,21,23)(H,24,25)/b7-6+
SMILES:
C1=CC=C(C=C1)NC(=O)C=CC2=C(NC3=C2C(=CC(=C3)Cl)Cl)C(=O)O
Molecular Formula:
C18H11Cl2N2NaO3
Molecular Weight:
375.2 g/mol
4,6-DICHLORO-3-[(1E)-3-OXO-3-(PHENYLAMINO)-1-PROPENYL]-1H-INDOLE-2-CARBOXYLIC ACID SODIUM SALT
CAS No.: 153436-22-7
Main Products
VCID: VC0117479
Molecular Formula: C18H11Cl2N2NaO3
Molecular Weight: 375.2 g/mol
![4,6-DICHLORO-3-[(1E)-3-OXO-3-(PHENYLAMINO)-1-PROPENYL]-1H-INDOLE-2-CARBOXYLIC ACID SODIUM SALT - 153436-22-7](/images/no_structure.jpg)
| CAS No. | 153436-22-7 |
|---|---|
| Product Name | 4,6-DICHLORO-3-[(1E)-3-OXO-3-(PHENYLAMINO)-1-PROPENYL]-1H-INDOLE-2-CARBOXYLIC ACID SODIUM SALT |
| Molecular Formula | C18H11Cl2N2NaO3 |
| Molecular Weight | 375.2 g/mol |
| IUPAC Name | 3-[(E)-3-anilino-3-oxoprop-1-enyl]-4,6-dichloro-1H-indole-2-carboxylic acid |
| Standard InChI | InChI=1S/C18H12Cl2N2O3/c19-10-8-13(20)16-12(17(18(24)25)22-14(16)9-10)6-7-15(23)21-11-4-2-1-3-5-11/h1-9,22H,(H,21,23)(H,24,25)/b7-6+ |
| Standard InChIKey | WZBNEZWCNKUOSM-VOTSOKGWSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)NC(=O)/C=C/C2=C(NC3=C2C(=CC(=C3)Cl)Cl)C(=O)O |
| SMILES | C1=CC=C(C=C1)NC(=O)C=CC2=C(NC3=C2C(=CC(=C3)Cl)Cl)C(=O)O |
| Canonical SMILES | C1=CC=C(C=C1)NC(=O)C=CC2=C(NC3=C2C(=CC(=C3)Cl)Cl)C(=O)O |
| Description | Highly potent and selective non-competitive antagonist acting at the strychnine-insensitive glycine binding site of the NMDA receptor-channel complex (Kd = 0.8 nM). Gavestinel displays > 1000-fold selectivity over NMDA, AMPA and kainate binding sites and is orally bioavailable and active in vivo. 3-(3-anilino-3-oxoprop-1-enyl)-4,6-dichloro-1H-indole-2-carboxylic acid is an indolyl carboxylic acid. |
| Synonyms | 1H-indole-2-carboxylic acid, 4,6-dichloro-3-((1E)-3-oxo-3-(phenylamino)-1-propenyl)-, monosodium salt 3-(2-((phenylamino)carbonyl)ethenyl)-4,6-dichloroindole-2-carboxylic acid 4,6-dichloro-3-((E)-2-(phenylcarbamoyl)vinyl)indole-2-carboxylic acid Gavestinel gavestinel sodium GV 150526A GV-150526A GV-150526X GV150526 GV150526A |
| PubChem Compound | 6450546 |
| Last Modified | Nov 11 2021 |
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